Regulating the electronic structure of metal–organic frameworks via ion-exchanged Ir dispersion for robust overall water splitting†

Chemical Communications Pub Date: 2023-11-13 DOI: 10.1039/D3CC04990F

Abstract

A facile ion exchange strategy to fabricate CoIrx–BDC with atomically dispersed Ir is developed towards overall water splitting. The optimized CoIr3–BDC requires only 12 and 81 mV to deliver 10 and 100 mA cm−2 alkaline HER, respectively, and only 245 mV to reach 100 mA cm−2 alkaline OER.

Graphical abstract: Regulating the electronic structure of metal–organic frameworks via ion-exchanged Ir dispersion for robust overall water splitting
Regulating the electronic structure of metal–organic frameworks via ion-exchanged Ir dispersion for robust overall water splitting†
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